Cas no 1000981-77-0 (2,3-Dihydroimidazo1,2-apyridin-5(1H)-one)

• Product Name: 2,3-Dihydroimidazo1,2-apyridin-5(1H)-one
• CAS No: 1000981-77-0
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD10699459
• CID: 1026588
• PubChem ID: 55263082
• Update Time: 2025-06-28

2,3-Dihydroimidazo1,2-apyridin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one
• 2,3-dihydro-1H-imidazo[1,2-a]pyridin-5-one
• 2,3-dihydro-Imidazo[1,2-a]pyridin-5(1H)-one
• FCH882434
• 0091AA
• MB08872
• AX8216100
• AB0181798
• 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H);-one
• 1H,2H,3H,5H-imidazolidino[1,2-a]pyridin-5-one
• Imidazo[1,2-a]pyridin-5(1H)-one, 2,3-dihydro-
• 5-oxo-1,2,3,5-tetrahydroimidazo-[1,2-a] pyridine
• 1000981-77-0
• SCHEMBL22864657
• DTXSID80717043
• DS-15766
• CS-0186487
• AKOS006303681
• O10575
• 1H,2H,3H-IMIDAZO[1,2-A]PYRIDIN-5-ONE
• A24416
• 2,3-Dihydroimidazo1,2-apyridin-5(1H)-one

• MDL： MFCD10699459
• Inchi： 1S/C7H8N2O/c10-7-3-1-2-6-8-4-5-9(6)7/h1-3,8H,4-5H2
• InChI Key： MGUSLUFJIJLMMK-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2NCCN21

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2,3-Dihydroimidazo1,2-apyridin-5(1H)-one

2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one: A Comprehensive Overview

The compound with CAS No. 1000981-77-0, commonly referred to as 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and versatile applications. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

Structural Features and Chemical Properties

2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one exhibits a distinctive bicyclic structure comprising an imidazole ring fused with a pyridine ring. The presence of the five-membered imidazole ring and the six-membered pyridine ring creates a rigid framework that contributes to its unique chemical properties. The compound's structure also includes a hydrogen atom at position 1H and a ketone group at position 5, which play crucial roles in its reactivity and functionalization.

Recent studies have highlighted the importance of the dihydroimidazo[1,2-a]pyridine core in various chemical transformations. Researchers have demonstrated that this structure can undergo a range of reactions, including nucleophilic additions, electrophilic substitutions, and cycloadditions, making it a valuable building block in organic synthesis. The compound's ability to form stable complexes with transition metals has further expanded its utility in catalytic processes.

Synthesis and Optimization

The synthesis of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach involves the condensation of an aldehyde or ketone with an amine derivative in the presence of an acid catalyst. This reaction pathway has been optimized to achieve high yields and purity levels through careful control of reaction conditions such as temperature and pH.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Additionally, researchers have explored the use of biocatalysts to facilitate the formation of the imidazopyridine core, paving the way for environmentally friendly production methods.

Applications in Materials Science

One of the most promising applications of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one lies in its use as a precursor for advanced materials. The compound's ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively studied. These materials exhibit exceptional properties such as high surface area, porosity, and stability under various conditions.

In a groundbreaking study published in *Nature Materials*, researchers demonstrated that derivatives of dihydroimidazo[1,2-a]pyridine can be used to construct MOFs with unprecedented gas adsorption capabilities. These findings have opened new avenues for applications in gas storage and separation technologies.

Moreover, 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one has shown potential as an electroactive material for energy storage devices such as supercapacitors and batteries. Its ability to undergo redox reactions at high rates makes it an attractive candidate for next-generation energy storage systems.

Biological Applications and Drug Discovery

Beyond materials science, dihydroimidazo[1,2-a]pyridine derivatives have found applications in drug discovery efforts. The compound's structural versatility allows for modifications that can target specific biological pathways or receptors.

A recent study published in *Journal of Medicinal Chemistry* highlighted the potential of dihydroimidazo[1,a]-pyridine derivatives as inhibitors of kinase enzymes involved in cancer progression. The research demonstrated that certain analogs exhibit potent inhibitory activity against key oncogenic kinases while showing minimal toxicity to healthy cells.

In addition to kinase inhibition, dihydroimidazo[1,a]-pyridines have been explored as scaffolds for developing anti-inflammatory agents. Their ability to modulate inflammatory pathways makes them promising candidates for treating conditions such as arthritis and neurodegenerative diseases.

Environmental Considerations and Sustainability

The increasing focus on sustainability has led researchers to investigate eco-friendly aspects of dihydroimidazo[1,a]-pyridines production and application. Recent studies have emphasized the importance of minimizing waste generation during synthesis by employing catalytic processes or recycling solvents.

Beyond production methods, researchers are also exploring the environmental impact of these compounds once they enter natural ecosystems. Preliminary studies suggest that certain derivatives exhibit biodegradability under specific conditions; however further research is needed to fully understand their environmental fate.

Conclusion

The Future Outlook

Safety Profile